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Compound of Interest

Compound Name: (2-Bromoethyl)benzene-D5

Cat. No.: B032876

An In-Depth Technical Guide to (2-Bromoethyl)benzene-D5

This technical guide provides essential information regarding the molecular properties of (2-
Bromoethyl)benzene-D5, a deuterated form of (2-Bromoethyl)benzene. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical analysis who utilize isotopically labeled compounds.

Core Molecular Data

(2-Bromoethyl)benzene-D5 is a stable isotope-labeled version of (2-Bromoethyl)benzene
where five hydrogen atoms on the benzene ring have been replaced with deuterium. This
isotopic substitution is a critical tool in various research applications, including mass
spectrometry-based quantification and metabolic studies.

The key quantitative data for (2-Bromoethyl)benzene-D5 and its non-deuterated counterpart
are summarized in the table below for direct comparison.
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Property (2-Bromoethyl)benzene-D5 (2-Bromoethyl)benzene

C8D5H4Br or C8H4D5BI1][2]
Molecular Formula 3] C8H9BI[4][5]

] 190.09 g/mol [2][3][6] or
Molecular Weight 185.061 g/mol [4]
190.092 g/mol [1]

CAS Number 35845-64-8[1][2][3] 103-63-9[1][4]

Logical Relationship: Isotopic Labeling

The following diagram illustrates the relationship between the standard compound and its
deuterated isotopologue. The process of deuteration involves the substitution of protium (*H)
with deuterium (2H or D), leading to an increase in molecular mass without significantly altering

the chemical properties.

Logical Relationship of (2-Bromoethyl)benzene and its Deuterated Analog

(2-Bromoethyl)benzene
Formula: C8H9Br
MW: 185.061
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(2-Bromoethyl)benzene-D5
Formula: C8D5H4Br
MW: 190.09
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Relationship between (2-Bromoethyl)benzene and its D5 variant.

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and analysis of (2-
Bromoethyl)benzene-D5 are specific to the manufacturing laboratory and the intended
application. These protocols are typically not available in public search results. For specific
experimental methodologies, it is recommended to consult the documentation provided by the
chemical supplier or relevant scientific literature detailing its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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